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Compound of Interest

Compound Name: Bromo(2H3)methane

Cat. No.: B073400

Technical Support Center: Bromo(2H3)methane

This technical support center provides guidance for researchers, scientists, and drug
development professionals on handling the volatile compound Bromo(2H3)methane in
experimental setups.

Frequently Asked Questions (FAQSs)
Q1: What are the key physical properties of Bromo(2H3)methane that | should be aware of?

Bromo(2H3)methane, also known as deuterated methyl bromide, is a highly volatile
compound due to its low boiling point. Its physical properties are critical to consider for
experimental design and handling.

Summary of Physical Properties:
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Property Value

Molecular Formula CBrD3[1]

Molecular Weight 97.915 g/mol [1]

Boiling Point 3.836 °C at 760 mmHg[1]
Melting Point -94 °C[1]

Vapor Pressure 1420 mm Hg at 20 °C[1]
Density 1.682 g/cm3[1]

Q2: How should | properly store Bromo(2H3)methane to minimize loss due to volatility?

Due to its high volatility, proper storage is crucial. It is recommended to store
Bromo(2H3)methane at low temperatures, such as in a refrigerator or freezer at —20°C, to
minimize evaporation.[2] The container should be tightly sealed and stored in a well-ventilated
area. For long-term storage, amber vials are recommended to prevent photodegradation.[2]

Q3: What are the primary safety concerns when working with Bromo(2H3)methane?

Bromo(2H3)methane is toxic if swallowed or inhaled.[3] It can also cause skin and serious eye
irritation.[3] Due to its high vapor pressure, there is a significant risk of inhalation exposure. All
handling should be conducted in a well-ventilated fume hood, and appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Q4: Can | use Bromo(2H3)methane on an inert gas line (e.g., Schlenk line)?

Yes, but with caution. Because of its volatility, the compound can easily enter the inert gas
manifold and potentially contaminate other reactions connected to the same line.[4] It is
advisable to isolate the reaction flask containing Bromo(2H3)methane from the main gas line
or to thoroughly purge the line with inert gas after the transfer is complete.[4]

Troubleshooting Guide

Problem 1: | am experiencing significant loss of Bromo(2H3)methane during solvent removal.
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Cause: The high volatility of Bromo(2H3)methane makes it susceptible to evaporation under
reduced pressure, such as with a rotary evaporator.

Solution:

e Avoid High Vacuum: Do not use a high vacuum line to remove the solvent.[4]

e Reduce Vacuum Strength: If using a rotary evaporator, reduce the vacuum strength as much
as possible.[4]

o Alternative Methods: Consider alternative methods for solvent removal that do not require
high vacuum, such as distillation at atmospheric pressure using a distillation head or using a
Kugelrohr apparatus.[4]

Problem 2: My reaction yield is lower than expected, and | suspect loss of the reagent.

Cause: At elevated reaction temperatures, the volatile Bromo(2H3)methane can escape from
the reaction vessel.

Solution:

o Use a Condenser: For reactions at or above the boiling point of Bromo(2H3)methane, use a
high-efficiency condenser, such as a Vigreux condenser, to reflux the reagent back into the
reaction mixture.[4]

o Sealed-Tube Reactions: For reactions requiring higher temperatures, consider using a
sealed-tube apparatus to prevent the escape of the volatile reagent.[4]

Problem 3: | am observing inconsistent results in my kinetic isotope effect studies.

Cause: Isotopic scrambling or contamination can lead to inaccurate results.

Solution:

o Anhydrous Conditions: Ensure that all solvents and reagents are anhydrous to prevent
isotopic exchange with protic solvents.[2]
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e Proper Storage: Store the Bromo(2H3)methane in a tightly sealed container at low
temperature to prevent degradation and isotopic scrambling.[2]

 Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to
prevent side reactions and contamination.

Experimental Protocols
Protocol: Performing a Reaction at Elevated Temperature with Bromo(2H3)methane

This protocol outlines the general steps for conducting a reaction above the boiling point of
Bromo(2H3)methane, ensuring minimal loss of the volatile reagent.

o Glassware Preparation: Ensure all glassware is oven-dried and cooled under a stream of
inert gas to maintain anhydrous conditions.

e Apparatus Setup:
o Assemble a round-bottom flask with a magnetic stir bar.
o Attach a high-efficiency condenser (e.g., Vigreux or Allihn) to the flask.

o Connect the top of the condenser to an inert gas line with a bubbler to maintain a positive
pressure of inert gas.

o Reagent Addition:
o Add the non-volatile reagents and solvent to the reaction flask.

o Cool the flask in an ice bath (0 °C) to minimize the vapor pressure of
Bromo(2H3)methane before its addition.

o Carefully add the required amount of Bromo(2H3)methane to the cooled reaction mixture
via syringe.

¢ Reaction Execution:
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o Once the addition is complete, slowly bring the reaction mixture to the desired temperature
using a temperature-controlled heating mantle.

o Ensure a steady flow of coolant through the condenser throughout the reaction.

o Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-
MS).

o Workup:

o Upon completion, cool the reaction mixture to room temperature before dismantling the
apparatus.

o Proceed with the appropriate workup procedure, keeping in mind the volatility of any
remaining Bromo(2H3)methane.

Visualizations

Caption: Experimental workflow for handling volatile Bromo(2H3)methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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